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Compound of Interest

Compound Name: Antibacterial agent 54

Cat. No.: B14765821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
"Antibacterial agent 54" is a potent, non-β-lactam β-lactamase inhibitor identified as the

sodium salt of (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. Its

primary mechanism of action involves the inhibition of bacterial β-lactamase enzymes, which

are responsible for conferring resistance to β-lactam antibiotics. By inactivating these enzymes,

"Antibacterial agent 54" can restore the efficacy of β-lactam antibiotics against resistant

bacterial strains. These application notes provide detailed protocols for the preparation of stock

solutions of "Antibacterial agent 54" for use in in vitro and in vivo research settings.

Physicochemical Properties
A summary of the key physicochemical properties of the parent compound, (2S,5R)-6-

(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide, is provided below. These

properties are essential for accurate preparation of stock solutions.
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Property Value Reference

Chemical Name

(2S,5R)-6-(benzyloxy)-7-oxo-

1,6-diazabicyclo[3.2.1]octane-

2-carboxamide

PubChem

Molecular Formula C₁₄H₁₇N₃O₃ PubChem

Molecular Weight 275.30 g/mol PubChem

Solubility Data
Precise solubility data for "Antibacterial agent 54" is not publicly available. However, based on

the solubility of structurally similar β-lactamase inhibitors such as Avibactam sodium, the

following solvents are recommended for the preparation of stock solutions.

Solvent Solubility (estimated) Reference

Water >140 mg/mL [1]

DMSO ≥28.7 mg/mL [2]

Ethanol Insoluble [2]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Aqueous Stock Solution
This protocol is recommended for most in vitro applications where an aqueous solution is

preferred.

Materials:

"Antibacterial agent 54" powder

Sterile, deionized, or distilled water (H₂O)

Sterile conical tubes (e.g., 15 mL or 50 mL)
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Vortex mixer

Sterile syringe filter (0.22 µm)

Sterile, light-protected microcentrifuge tubes for aliquoting

Procedure:

Weighing: Accurately weigh the desired amount of "Antibacterial agent 54" powder in a

sterile conical tube.

Dissolution: Add the required volume of sterile water to the tube to achieve the desired

concentration (e.g., for a 100 mg/mL stock solution, add 1 mL of water for every 100 mg of

powder).

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile

conical tube. This step is critical to prevent microbial contamination.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile, light-

protected microcentrifuge tubes. This minimizes contamination and degradation from

repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for long-term storage (up to 6 months) or at 4°C for

short-term use (up to 1 week). Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a DMSO Stock Solution
This protocol is suitable for applications where a high concentration is required and the

presence of a small amount of organic solvent is acceptable.

Materials:

"Antibacterial agent 54" powder

Dimethyl sulfoxide (DMSO), cell culture grade

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b14765821?utm_src=pdf-body
https://www.benchchem.com/product/b14765821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14765821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile, light-protected microcentrifuge tubes for aliquoting

Procedure:

Weighing: In a sterile conical tube, weigh the desired amount of "Antibacterial agent 54"

powder.

Dissolution: Add the appropriate volume of DMSO to achieve the target concentration (e.g.,

for a 30 mg/mL stock solution, add 1 mL of DMSO for every 30 mg of powder).

Mixing: Vortex the solution until the powder is fully dissolved.

Aliquoting: Aliquot the stock solution into sterile, light-protected microcentrifuge tubes.

Storage: Store the DMSO stock solution at -20°C. DMSO solutions can be stored for

extended periods (≥ 1 year).

Note: When preparing working solutions from a DMSO stock, ensure the final concentration of

DMSO in the assay medium is low (typically <0.5%) to avoid solvent-induced cellular toxicity.

Visualizations
Experimental Workflow for Aqueous Stock Solution
Preparation
Caption: Workflow for preparing an aqueous stock solution.

Signaling Pathway: Inhibition of β-Lactamase
Caption: Mechanism of β-lactamase inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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